Cas no 86426-15-5 (methyl 2-tert-butyl-3-hydroxy-3-methylbutanoate)

• Product Name: methyl 2-tert-butyl-3-hydroxy-3-methylbutanoate
• CAS No: 86426-15-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 1850474
• PubChem ID: 158948
• Update Time: 2025-04-21

methyl 2-tert-butyl-3-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-tert-butyl-3-hydroxy-3-methylbutanoate
• Butanoic acid, 2-(1,1-dimethylethyl)-3-hydroxy-3-methyl-, methyl ester
• 86426-15-5
• DTXSID301006828

• Inchi： 1S/C10H20O3/c1-9(2,3)7(8(11)13-6)10(4,5)12/h7,12H,1-6H3
• InChI Key： YTXMWYDKVFFAMI-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų